molecular formula C11H16N2O2 B1444778 4-Amino-N-(benzyloxy)butanamide CAS No. 1122748-09-7

4-Amino-N-(benzyloxy)butanamide

Cat. No.: B1444778
CAS No.: 1122748-09-7
M. Wt: 208.26 g/mol
InChI Key: UWFTYRVMJBLTNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-Amino-N-(benzyloxy)butanamide” is a small molecule that belongs to the class of organic compounds known as gamma amino acids and derivatives . These are amino acids having a (-NH2) group attached to the gamma carbon atom .


Molecular Structure Analysis

The molecular formula of “this compound” is C17H20N2O2 . It has an average mass of 284.353 Da and a monoisotopic mass of 284.152466 Da .

Scientific Research Applications

Dipeptidyl Peptidase IV (DPP-IV) Inhibitors in Diabetes Treatment

Research indicates that derivatives of 4-Amino-N-(benzyloxy)butanamide, such as 3-amino-N-(4-aryl-1,1-dioxothian-4-yl)butanamides, are potent inhibitors of dipeptidyl peptidase IV (DPP-IV). These inhibitors have been evaluated for their effectiveness in treating type 2 diabetes. For example, certain derivatives demonstrated significant reduction in blood glucose levels during oral glucose tolerance tests (Nitta et al., 2008); (Nitta et al., 2012).

Anticonvulsant Evaluation

Compounds containing this compound moieties have been synthesized and tested for their potential as anticonvulsant agents. Studies include the evaluation of derivatives like N-(2-(benzylamino)-1-substituted-2-oxoethyl)-4-(1,3-dioxoisoindolin-2-yl)butanamide, which showed promising results in suppressing electrical seizures in animal models (Ahuja, Husain, & Siddiqui, 2014).

Synthesis of Hybrid Anticonvulsant Agents

The development of new hybrid anticonvulsant agents, combining chemical fragments of known antiepileptic drugs with this compound derivatives, has been a focus in recent research. This approach aims to create compounds with improved potency and safety profiles compared to existing antiepileptic drugs (Kamiński et al., 2015).

Catalysts for HIV Protease Inhibitors Synthesis

In medicinal chemistry, compounds derived from this compound have been used as catalysts. For instance, amino perfluoroalkanesulfonamide compounds derived from diarylprolinols, which include this compound structures, were efficient catalysts for reactions leading to intermediates in the synthesis of HIV protease inhibitors like Darunavir (Lutete & Ikemoto, 2017).

Inflammatory Cytokine Suppression

Novel compounds containing this compound moieties have shown potent inhibitory activities on inflammatory cytokines such as IL-1β and IL-6. These findings suggest potential applications in treating inflammatory diseases (Yoo et al., 2022).

Properties

IUPAC Name

4-amino-N-phenylmethoxybutanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16N2O2/c12-8-4-7-11(14)13-15-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9,12H2,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UWFTYRVMJBLTNE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CONC(=O)CCCN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H16N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

208.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Amino-N-(benzyloxy)butanamide
Reactant of Route 2
Reactant of Route 2
4-Amino-N-(benzyloxy)butanamide
Reactant of Route 3
Reactant of Route 3
4-Amino-N-(benzyloxy)butanamide
Reactant of Route 4
Reactant of Route 4
4-Amino-N-(benzyloxy)butanamide
Reactant of Route 5
Reactant of Route 5
4-Amino-N-(benzyloxy)butanamide
Reactant of Route 6
Reactant of Route 6
4-Amino-N-(benzyloxy)butanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.